Cas no 143225-28-9 (Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI))

• Product Name: Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
• CAS No: 143225-28-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 108240
• PubChem ID: 22874426
• Update Time: 2025-04-18

Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
• (3R)-4-(Benzyloxy)-3-methyl-4-oxobutanoic acid
• (2R)-Methylbutanedioic acid 1-(phenylmethyl) ester
• (3R)-3-Methyl-4-oxo-4-phenylmethoxybutanoic acid
• 143225-28-9
• Butanedioic acid, methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
• SCHEMBL4890728

• Inchi： 1S/C12H14O4/c1-9(7-11(13)14)12(15)16-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： RARNEZUOCRRMPW-SECBINFHSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 221.08139
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.189
• PSA: 66.43